tert-Butyl 2-oxopiperazine-1-carboxylate
Overview
Description
“tert-Butyl 2-oxopiperazine-1-carboxylate” is a piperidinecarboxylate ester and a delta-lactam . It is also known as Olaparib Impurity 7, an impurity of Olaparib .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate were synthesized and characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies . The structures were further confirmed by single crystal X-ray diffraction analysis .Molecular Structure Analysis
The molecular formula of “tert-Butyl 2-oxopiperazine-1-carboxylate” is C9H16N2O3 . The IUPAC name is tert-butyl 2-oxopiperazine-1-carboxylate . The InChI and Canonical SMILES are also provided in the PubChem database .Physical And Chemical Properties Analysis
The molecular weight of “tert-Butyl 2-oxopiperazine-1-carboxylate” is 200.23 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The compound is a colorless liquid .Scientific Research Applications
Synthesis of Bioactive Compounds
tert-Butyl 2-oxopiperazine-1-carboxylate: serves as a versatile building block in the synthesis of various bioactive compounds. Its piperazine moiety is a crucial element found in selective factor Xa trypsin-like protease inhibitors, which are important for developing anticoagulant therapies . Additionally, it’s used as a linker in hydroxamic acids as histone deacetylase (HDAC) inhibitors, which have implications in cancer treatment .
Radiopharmaceutical Research
In radiopharmaceutical research, this compound is utilized as a starting material for spiro-compounds. These spiro-compounds are significant for the mild introduction of fluorine-18, a radioactive isotope used in positron emission tomography (PET) imaging . This application is critical for non-invasive diagnostic techniques and cancer detection.
Drug Discovery
The incorporation of tert-Butyl 2-oxopiperazine-1-carboxylate into drug molecules enhances their interaction with biological macromolecules due to the conformational flexibility and polar nitrogen atoms of the piperazine ring. This characteristic is exploited in the field of drug discovery to improve the efficacy and specificity of therapeutic agents .
Antibacterial and Antifungal Agents
Derivatives of this compound have been studied for their antibacterial and antifungal activities. They serve as intermediates in the synthesis of compounds that exhibit moderate activity against various microorganisms, which is essential for developing new antimicrobial drugs .
Synthesis of Organic Compounds
This chemical is used in the synthesis of a wide array of organic compounds, including amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These compounds have diverse applications ranging from material science to pharmaceuticals .
Therapeutic Agent Research
tert-Butyl 2-oxopiperazine-1-carboxylate: is being explored for its potential as a therapeutic agent in various disease states. Its structural properties make it a valuable tool in synthetic biology, where it can be used to modify or improve the properties of biological molecules.
Mechanism of Action
Future Directions
While specific future directions for “tert-Butyl 2-oxopiperazine-1-carboxylate” are not mentioned, it’s worth noting that piperazine derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds . These derived compounds have shown a wide spectrum of biological activities .
properties
IUPAC Name |
tert-butyl 2-oxopiperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O3/c1-9(2,3)14-8(13)11-5-4-10-6-7(11)12/h10H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SORUSJZOKKMNQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50619121 |
Source
|
| Record name | tert-Butyl 2-oxopiperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50619121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-oxopiperazine-1-carboxylate | |
CAS RN |
889958-14-9 |
Source
|
| Record name | tert-Butyl 2-oxopiperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50619121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PIPERAZIN-2-ONE, N1-BOC PROTECTED | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridin-2-amine](/img/structure/B1288829.png)
![2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine](/img/structure/B1288847.png)
![3-Bromo-8-nitroimidazo[1,2-A]pyridine](/img/structure/B1288857.png)